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Compound of Interest

Compound Name: 17:0-14:1 PG-d5

Cat. No.: B15598839

Essential Safety and Handling of 17:0-14:1 PG-d5

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 17:0-14:1 PG-d5 (1-heptadecanoyl-2-
myristoleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5). The following procedures for personal
protective equipment (PPE), operational handling, and disposal are designed to ensure the
safety of all laboratory personnel and the integrity of the product.

Immediate Safety and Logistical Information

17:0-14:1 PG-d5 is a deuterated phospholipid. While specific hazard information for this exact
compound is not readily available, it is prudent to handle it with care, following standard
laboratory procedures for handling chemicals of unknown toxicity. Similar lipid compounds are
often supplied dissolved in an organic solvent, which may be flammable and toxic.

Storage: Store at -20°C in a tightly sealed container, preferably a glass vial with a Teflon-lined
cap.[1][2][3][4] Avoid repeated freeze-thaw cycles.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required.
Based on the potential hazards associated with handling lipid compounds, the following PPE is
recommended.
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Operation Minimum Required PPE

Transporting Sealed Containers Laboratory coat, safety glasses, nitrile gloves.

Disposable gown with tight-fitting cuffs, double
) ] nitrile gloves, safety goggles or a full-face
Handling Solutions ) ) ]
shield. All operations should be performed in a

certified chemical fume hood.

Disposable gown with tight-fitting cuffs, double

nitrile gloves, respiratory protection (N95 or

Weighing and Reconstituting Powder (if ) ] ]
higher), and a full-face shield. All operations

applicable
PP ) must be performed in a certified chemical fume

hood or containment isolator.

Laboratory coat, safety glasses, and nitrile

Administering to Cell Cultures o ) ]
gloves within a biosafety cabinet.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

» Before handling, ensure you are familiar with the location and operation of emergency
equipment, including safety showers, eyewash stations, and fire extinguishers.

e Don the appropriate PPE as specified in the table above.

» Prepare your work area within a certified chemical fume hood by covering the surface with
absorbent, plastic-backed paper.

2. Handling:

 If the compound is in a sealed vial, allow it to equilibrate to room temperature before opening
to prevent condensation, which can lead to degradation.[6]

 If working with a solution, use a calibrated glass or stainless steel syringe or pipette to
transfer the liquid.[6] Avoid using plastic, as it can leach impurities.[4]

e |f starting from a solid, use appropriate tools to handle the powder inside a fume hood.
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. Emergency Procedures:

Inhalation: Move to fresh air immediately. Seek medical attention.

Skin Contact: Remove contaminated clothing and flush the affected area with copious
amounts of water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

Solid Waste: All contaminated solid waste, including gloves, gowns, pipette tips, and empty
vials, must be collected in a designated, sealed, and clearly labeled hazardous waste
container.[5]

Liquid Waste: Unused solutions should be collected in a designated hazardous waste
container. Do not dispose of them down the drain. Follow all local, state, and federal
regulations for hazardous waste disposal.

Decontamination: Decontaminate all surfaces and equipment after use. A 10% bleach
solution followed by a 70% ethanol rinse can be effective for general laboratory surfaces.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 17:0-14:1 PG-d5 in a

laboratory setting.
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Handling Workflow for 17:0-14:1 PG-d5
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Caption: A logical workflow for the safe handling of 17:0-14:1 PG-d5.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15598839?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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